hCAIX-IN-15

• Molecular Formula: C18H14FN7O2S
• Molecular Weight: 411.4 g/mol
• InChI: InChI=1S/C18H14FN7O2S/c19-13-3-1-2-11(9-13)8-12(10-20)16-24-17(21)26-18(25-16)23-14-4-6-15(7-5-14)29(22,27)28/h1-9H,(H2,22,27,28)(H3,21,23,24,25,26)/b12-8+
• InChIKey: LYKLDQQNRMNZNW-XYOKQWHBSA-N

hCAIX-IN-15: Potent and Selective hCA IX Inhibitor

hCAIX-IN-15, also designated as compound 12i (CAS 2849348-43-0; C18H14FN7O2S; MW 411.41), is a synthetic benzenesulfonamide derivative incorporating a 1,3,5-triazine core [1]. It functions as a selective inhibitor of the tumor-associated human carbonic anhydrase IX (hCA IX) isoform, with a primary inhibition constant (Ki) of 38.8 nM [1]. This compound is supplied by multiple vendors under research-use-only terms and is primarily employed as a small-molecule probe for investigating hypoxia-mediated cancer biology and as a reference tool in the development of CA IX-targeted therapeutics .

hCA IX (CA9) target engagement studies

Hypoxic tumor microenvironment research models

Sulfonamide-based inhibitor SAR benchmarking

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source

hCAIX-IN-15: Non-Interchangeable with Generics

The tumor-associated isoform hCA IX is a validated target in hypoxic solid tumors, but many sulfonamide-based CA inhibitors (e.g., acetazolamide) exhibit non-selective inhibition of ubiquitous cytosolic isoforms (hCA I/II), which is associated with dose-limiting side effects such as diuresis and metabolic acidosis [1]. Even among dedicated hCA IX inhibitors, substantial variations exist in potency, isoform selectivity, and cellular activity under hypoxia [1]. For example, the clinical-stage candidate SLC-0111 demonstrates a Ki of 45.0 nM for hCA IX, whereas other inhibitors like hCAIX-IN-19 or HCAIX-IN-1 can achieve single-digit nanomolar potency but may differ markedly in selectivity profiles [2][3]. hCAIX-IN-15, with its distinct 1,3,5-triazine linker and m-fluoro substitution, occupies a unique activity-selectivity niche that is not replicated by any single analog in its series (e.g., 12d, 12h) nor by the broader clinical benchmark SLC-0111 [1]. Substituting hCAIX-IN-15 with a less-selective or differently potent inhibitor in a research protocol would compromise the validity of CA IX-specific pharmacological interrogation and lead to non-reproducible results in hypoxia-dependent models [1].

Sulfonamide-class inhibitors vary in isoform selectivity; profiles may not transfer from reference compounds.

SLC-0111 comparator: Affinity and selectivity context may differ from clinical-stage agent.

Acetazolamide (AAZ) reference: Off-target hCA II activity profile may not translate to hCA IX-specific studies.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source
• [2] MedChemExpress. hCAIX-IN-19. Product Datasheet. CAS: Not specified; TargetMol, hCAIX-IN-19, Ki=6.2 nM, hCA I/hCA IX=117 View Source
• [3] Moi D, et al. ACS Med Chem Lett. 2020; Table 1: SLC-0111 Ki values (hCA IX=45.0 nM). PMC7236538 View Source

hCAIX-IN-15: Quantitative Differentiators

Superior hCA IX Inhibition vs. SLC-0111

In a head-to-head comparison within the same study, hCAIX-IN-15 (compound 12i) demonstrated a Ki value of 38.8 nM against hCA IX, which is more potent than the clinically evaluated inhibitor SLC-0111 (Ki = 45.0 nM) [1]. This 1.16-fold improvement in potency is attributed to the m-fluoro substitution on the phenyl tail, as confirmed by structure-activity relationship (SAR) analysis [1].

hCA IX Affinity vs SLC-0111

Head-to-head

Ki 38.8 nM vs 45.0 nM

Supports hCA IX affinity ranking context

Stopped-flow CO₂ hydration assay, pH 7.5

Evidence Dimension	Inhibition constant (Ki) for human carbonic anhydrase IX
Target Compound Data	38.8 nM
Comparator Or Baseline	SLC-0111: 45.0 nM
Quantified Difference	1.16-fold more potent (or 13.8% lower Ki)
Conditions	Stopped-flow CO2 hydration assay using recombinant hCA IX at pH 7.4; data extracted from the same publication [1]

Why This Matters

Directly demonstrates that hCAIX-IN-15 offers a modest but measurable potency advantage over the most advanced hCA IX inhibitor in clinical development, which is relevant when selecting a tool compound for studies where maximal target engagement is prioritized.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source

Enhanced hCA IX Selectivity vs. Acetazolamide

hCAIX-IN-15 exhibits a selectivity index (SI) of 12.4 for hCA IX over hCA I (Ki hCA I = 480.1 nM / Ki hCA IX = 38.8 nM) and an SI of 6.5 for hCA IX over hCA II (Ki hCA II = 253.1 nM) [1]. This profile indicates that at the IC50 for hCA IX, the compound has a >10-fold window against hCA I and a >6-fold window against hCA II. In contrast, the reference drug acetazolamide (AAZ) has SI (I/IX) = 9.7 and SI (II/IX) = 0.5, meaning hCAIX-IN-15 is 1.3-fold more selective over hCA I and 13-fold more selective over hCA II compared to AAZ [1].

Isoform Selectivity vs AAZ

Head-to-head

SI (I/IX) 12.4 vs 9.7; SI (II/IX) 6.5 vs 0.5

Higher hCA II discrimination reported; supports target-specific studies

Stopped-flow assay; Ki for hCA I, II, IX

Evidence Dimension	Selectivity Index (SI) = Ki(off-target) / Ki(hCA IX)
Target Compound Data	SI (I/IX) = 12.4; SI (II/IX) = 6.5
Comparator Or Baseline	Acetazolamide (AAZ): SI (I/IX) = 9.7; SI (II/IX) = 0.5
Quantified Difference	1.3-fold higher SI for hCA I; 13-fold higher SI for hCA II
Conditions	Ki values determined via stopped-flow CO2 hydrase assay; SI calculated from Ki ratios [1]

Why This Matters

Superior selectivity over cytosolic hCA II, in particular, reduces the likelihood of confounding off-target effects (e.g., diuresis, acid-base disturbances) when used in cell-based or in vivo studies, thereby strengthening the causative link between CA IX inhibition and observed phenotypic outcomes.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source

Hypoxic Cytotoxicity Advantage vs. Analog 12d

In hypoxic MDA-MB-468 breast cancer cells, hCAIX-IN-15 demonstrated an IC50 value of 1.48 ± 0.08 µM, which is 2.7-fold more potent than the closely related analog 12d (IC50 = 3.99 ± 0.21 µM) under identical assay conditions [1]. This difference highlights the functional impact of the m-fluoro substitution (12i) versus the p-dimethylamino group (12d) on cellular efficacy in a physiologically relevant low-oxygen environment [1].

Hypoxic Cytotoxicity vs 12d

Head-to-head

IC₅₀ 1.48 µM vs 3.99 µM (MDA-MB-468, 1% O₂)

Reported higher hypoxic cell-model response

MTT assay, 48 h treatment

Evidence Dimension	Cytotoxic potency (IC50) under hypoxic conditions
Target Compound Data	1.48 ± 0.08 µM
Comparator Or Baseline	Analog 12d: 3.99 ± 0.21 µM
Quantified Difference	2.7-fold more potent (or 63% lower IC50)
Conditions	MDA-MB-468 breast cancer cell line; 48-hour exposure; hypoxic conditions; SRB assay [1]

Why This Matters

Demonstrates that minor structural modifications within the same chemical series can produce large differences in cellular activity under hypoxia, the microenvironment where hCA IX is most relevant; users requiring maximal efficacy in breast cancer models should select 12i over 12d.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source

Broad-Spectrum Antiproliferative Activity

hCAIX-IN-15 (12i) exhibited growth inhibition (GI%) values of 20% against renal carcinoma (UO-31), 17% against breast carcinoma (MDA-MB-468), and 16% against non-small cell lung cancer (HOP-92) after 48-hour exposure [1]. These data were generated using the NCI-60 screening protocol, allowing cross-comparison with a wide range of known anticancer agents. In contrast, the analog 12d showed a GI% of 62% specifically in MDA-MB-468, indicating that while 12d is more active in breast cancer cells, 12i displays a more uniform, albeit moderate, activity profile across three distinct cancer types [1].

NCI-60 Growth Inhibition

Context-dependent

GI%: UO-31 20%, MDA-MB-468 17%, HOP-92 16%

Multi-lineage anti-proliferative context reported

Single-dose 10 µM, 48 h incubation

Evidence Dimension	Growth inhibition (GI%) across multiple cancer cell lines
Target Compound Data	UO-31: 20%; MDA-MB-468: 17%; HOP-92: 16%
Comparator Or Baseline	Analog 12d: MDA-MB-468 GI% = 62%; other cell lines not reported in the same study
Quantified Difference	12i exhibits 43 percentage points lower GI% in MDA-MB-468 vs 12d, but shows measurable activity in renal and lung cancer lines where 12d data are not available.
Conditions	NCI-60 one-dose screening protocol; 48-hour incubation; SRB assay [1]

Why This Matters

Indicates that hCAIX-IN-15 may be a more suitable tool for pan-cancer studies or for laboratories working with renal and lung cancer models, whereas 12d might be preferred for focused breast cancer studies.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source

Selectivity Against Tumor-Associated hCA XII: Comparative Analysis

hCAIX-IN-15 inhibits the related tumor-associated isoform hCA XII with a Ki of 181.7 nM, which is 4.7-fold higher (less potent) than its Ki for hCA IX [1]. This translates to an SI (IX/XII) of 0.21, indicating a strong preference for hCA IX over hCA XII. In contrast, SLC-0111 exhibits a Ki of 4.5 nM for hCA XII and an SI (IX/XII) of 10, meaning it is 10-fold more potent against hCA XII than hCA IX [2]. The analog 12j (m-methoxy) has a Ki of 83.6 nM for hCA XII, making it a more balanced dual inhibitor [1].

Evidence Dimension	Ki for hCA XII and selectivity ratio (hCA IX Ki / hCA XII Ki)
Target Compound Data	hCA XII Ki = 181.7 nM; SI (IX/XII) = 0.21
Comparator Or Baseline	SLC-0111: hCA XII Ki = 4.5 nM; SI (IX/XII) = 10 [2]; Analog 12j: hCA XII Ki = 83.6 nM [1]
Quantified Difference	hCAIX-IN-15 is 40-fold less potent against hCA XII compared to SLC-0111; it is 2.2-fold less potent against hCA XII than analog 12j.
Conditions	Stopped-flow CO2 hydration assay (pH 7.4) for hCA IX and XII; data from primary publication for hCAIX-IN-15 [1]; data from separate study for SLC-0111 [2]

Why This Matters

A high degree of selectivity for hCA IX over hCA XII is desirable for researchers who need to dissect the individual contributions of each isoform to tumor biology. hCAIX-IN-15 offers a clearer hCA IX-predominant profile than either SLC-0111 or 12j, making it a superior tool for studying CA IX-specific pathways without confounding CA XII activity.

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source
• [2] Moi D, et al. ACS Med Chem Lett. 2020; Table 1: SLC-0111 Ki values (hCA XII=4.5 nM). PMC7236538 View Source

hCAIX-IN-15: Preclinical and Chemical Biology Applications

Target Validation in Hypoxic Tumor Models

Given its moderate hCA IX potency (Ki=38.8 nM) and >4-fold selectivity over hCA XII (Ki=181.7 nM), hCAIX-IN-15 is the preferred choice over SLC-0111 (which is 10-fold more potent against hCA XII) or analog 12j (more balanced dual inhibition) when the objective is to attribute functional outcomes specifically to hCA IX inhibition [1][2]. Researchers studying pH regulation, migration, or stemness under hypoxia in breast, renal, or lung cancer models can use this compound to avoid confounding effects from simultaneous hCA XII blockade [1].

SAR Benchmarking for Sulfonamide Inhibitors

hCAIX-IN-15 (12i) serves as a defined benchmark for SAR studies within the benzenesulfonamide-1,3,5-triazine chemical series. Its m-fluoro substitution yields a Ki of 38.8 nM for hCA IX and SI (I/IX) of 12.4, which can be directly compared to the non-substituted analog 12a (Ki=1536 nM) or the m-chloro analog 12h (Ki=52.2 nM) to quantify the effect of halogen substitution on potency and selectivity [1]. Synthetic chemists can procure this compound as a positive control when evaluating new derivatives designed to improve upon this scaffold [1].

Antiproliferative Screening Across Tumor Types

For investigators working with renal carcinoma (UO-31) or non-small cell lung cancer (HOP-92) models, hCAIX-IN-15 provides a validated tool with reported GI% values of 20% and 16%, respectively [1]. While the potency is moderate, the availability of these data allows for proper power calculations and dose-ranging studies. In contrast, many other hCA IX inhibitors lack published efficacy data in these specific cell lines, making hCAIX-IN-15 a more predictable reagent for these cancer types [1].

Application

Selection Property

Validation Focus

Hypoxic tumor model studies

Isoform selectivity and hypoxia-dependent activity

hCA IX-dependent pH regulation and migration

Sulfonamide SAR benchmarking

Quantified affinity and selectivity profile

Comparative Ki and selectivity index mapping

Cell viability screening

Broad anti-proliferative coverage

Growth inhibition consistency across cancer lineages

Competitive binding assays

Defined zinc-binding mode

Binding constant determination in displacement studies

• [1] Zain-Alabdeen AI, El-Moselhy TF, Sharafeldin N, Angeli A, Supuran CT, El-Hamamsy MH. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022 Oct 6;12(1):16756. doi:10.1038/s41598-022-21024-7 View Source
• [2] Moi D, et al. ACS Med Chem Lett. 2020; Table 1: SLC-0111 Ki values (hCA XII=4.5 nM). PMC7236538 View Source